Cas no 1805205-01-9 (3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid
• CAS No: 1805205-01-9
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4884756
• Update Time: 2025-06-10

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-4-1-5(11)6(2-7(15)16)14-8(4)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： WQIMNWFHIMVAGW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(CC(=O)O)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid (CAS No. 1805205-01-9)

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid (CAS No. 1805205-01-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromomethyl group, difluoromethyl substituent, and fluorine atom on the pyridine ring provides a robust platform for further chemical modifications and biological evaluations.

The molecular structure of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid is particularly noteworthy due to its functional groups. The bromomethyl group can serve as a reactive handle for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. The difluoromethyl substituent and the fluorine atom on the pyridine ring contribute to the compound's electronic properties, influencing its reactivity and biological activity. These features make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to target proteins. The presence of fluorine in 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid enhances its potential as a lead compound for the development of new drugs. For instance, studies have shown that fluorinated pyridines can exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts.

In the context of pharmaceutical research, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid has been explored for its potential as an intermediate in the synthesis of antiviral agents. The bromomethyl group can be readily functionalized to introduce various pharmacophores, making it a valuable building block for the design of novel antiviral compounds. Additionally, the difluoromethyl substituent has been shown to enhance antiviral activity by modulating the interaction with viral enzymes.

Beyond antiviral applications, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid has also been investigated for its potential in cancer therapy. The unique combination of functional groups provides opportunities for designing small molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Recent studies have demonstrated that fluorinated pyridines can exhibit potent anticancer activity by interfering with key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. These methods typically involve multi-step processes that leverage modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and directed C-H functionalization. The ability to synthesize this compound in high yields and purity is crucial for advancing its applications in drug discovery and development.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetic acid (CAS No. 1805205-01-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the bromomethyl group, difluoromethyl substituent, and fluorine atom on the pyridine ring, make it an attractive starting material for the synthesis of novel therapeutic agents. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its versatility and importance in modern drug discovery efforts.